Cas no 2089701-13-1 (Ethyl 5,5-dimethylmorpholine-3-carboxylate)

• Product Name: Ethyl 5,5-dimethylmorpholine-3-carboxylate
• CAS No: 2089701-13-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5825013
• PubChem ID: 131294469
• Update Time: 2025-08-05

Ethyl 5,5-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-dimethylmorpholine-3-carboxylate
• 2089701-13-1
• EN300-6510014

• Inchi： 1S/C9H17NO3/c1-4-13-8(11)7-5-12-6-9(2,3)10-7/h7,10H,4-6H2,1-3H3
• InChI Key： AVWVNYKIUYQYKB-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OCC)NC(C)(C)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 5,5-dimethylmorpholine-3-carboxylate

Ethyl 5,5-dimethylmorpholine-3-carboxylate (CAS No. 2089701-13-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5,5-dimethylmorpholine-3-carboxylate (CAS No. 2089701-13-1) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique morpholine core and ester functional group, has garnered significant attention in recent years due to its pivotal role in the development of novel therapeutic agents. The structural integrity of this molecule, marked by its two methyl groups at the 5-position of the morpholine ring, contributes to its stability and reactivity, making it an indispensable component in synthetic chemistry.

The morpholine moiety in Ethyl 5,5-dimethylmorpholine-3-carboxylate is particularly noteworthy for its ability to enhance the bioavailability and solubility of drug molecules. This property is especially crucial in the formulation of oral medications, where poor solubility can significantly hinder therapeutic efficacy. Recent studies have highlighted the morpholine ring's role in modulating pharmacokinetic profiles, thereby improving drug delivery systems. The ester group at the 3-position further extends the compound's utility, allowing for facile modifications and derivatization into more complex pharmacophores.

In the context of modern drug discovery, Ethyl 5,5-dimethylmorpholine-3-carboxylate has been employed in the synthesis of a variety of bioactive compounds. Its structural features make it an excellent candidate for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. For instance, researchers have leveraged this intermediate to develop novel antiviral and anti-inflammatory agents. The ability to incorporate bulky substituents while maintaining functional group compatibility has opened new avenues for medicinal chemists seeking to optimize drug candidates.

The industrial significance of CAS No. 2089701-13-1 cannot be overstated. Its synthesis involves well-established organic reactions that ensure high yields and purity, making it commercially viable for large-scale production. Advances in catalytic methods have further refined its preparation, reducing environmental impact and operational costs. These improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

Recent breakthroughs in computational chemistry have also enhanced our understanding of how Ethyl 5,5-dimethylmorpholine-3-carboxylate interacts with biological targets. Molecular modeling studies have revealed its potential as a scaffold for designing kinase inhibitors and other enzyme-targeted therapies. The morpholine ring's chiral center offers opportunities for developing enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures.

The compound's role extends beyond mere intermediacy; it serves as a cornerstone in multi-step syntheses that lead to complex pharmaceuticals. Its stability under various reaction conditions allows for seamless integration into synthetic pathways without compromising integrity or yield. This reliability has made it a preferred choice for academic and industrial research laboratories alike.

In conclusion, Ethyl 5,5-dimethylmorpholine-3-carboxylate (CAS No. 2089701-13-1) represents a critical component in contemporary pharmaceutical development. Its unique structural attributes enable the creation of novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.